3-(4-chlorophenyl)-5-[4-(dimethylamino)benzylidene]-1,3-thiazolidine-2,4-dione

• IUPAC Name: (5Z)-3-(4-chlorophenyl)-5-[[4-(dimethylamino)phenyl]methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C18H15ClN2O2S/c1-20(2)14-7-3-12(4-8-14)11-16-17(22)21(18(23)24-16)15-9-5-13(19)6-10-15/h3-11H,1-2H3/b16-11-
• InChI Key: OQCQLIHCUJYMPP-WJDWOHSUSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C=C2C(=O)N(C(=O)S2)C3=CC=C(C=C3)Cl
• Isomeric SMILES: CN(C)C1=CC=C(C=C1)/C=C\2/C(=O)N(C(=O)S2)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H15ClN2O2S
• Molecular Weight: 358.8 g/mol

Description

3-(4-chlorophenyl)-5-[4-(dimethylamino)benzylidene]-1,3-thiazolidine-2,4-dione, commonly known as CMFDA, is a fluorescent probe used in scientific research. It is used to label cells and track their movement, as well as to measure membrane potential and intracellular pH.

Mechanism of Action

CMFDA is a fluorescent probe that is taken up by cells and metabolized to a fluorescent product. The mechanism of action involves the reaction of CMFDA with intracellular esterases, which cleave the molecule to form the fluorescent product. The fluorescent product is then retained within the cell, allowing for visualization and tracking of cell movement and activity.
Biochemical and Physiological Effects
CMFDA has no known biochemical or physiological effects on cells or organisms. It is a non-toxic fluorescent probe that is widely used in scientific research.

Advantages and Limitations for Lab Experiments

One advantage of CMFDA is its versatility. It can be used to label a wide variety of cells and tissues, making it a useful tool for studying different biological systems. Additionally, CMFDA is non-toxic and does not interfere with cellular function, making it a safe and reliable tool for scientific research.
One limitation of CMFDA is its sensitivity to pH. The fluorescent product is pH-dependent, which can affect the accuracy of measurements in acidic or basic environments. Additionally, CMFDA is not suitable for long-term tracking of cells, as the fluorescent product can be diluted or lost over time.

Future Directions

There are several future directions for the use of CMFDA in scientific research. One area of interest is the development of new fluorescent probes based on the CMFDA structure. These probes could have improved sensitivity or specificity for certain cell types or signaling pathways.
Another area of interest is the use of CMFDA in combination with other fluorescent probes or imaging techniques. This could allow for more detailed and comprehensive analysis of cellular activity and function.
Finally, there is potential for the development of CMFDA-based therapies or diagnostic tools. The non-toxic and cell-permeable nature of CMFDA makes it an attractive candidate for use in vivo, and further research could lead to new applications in medicine and biotechnology.
Conclusion
3-(4-chlorophenyl)-5-[4-(dimethylamino)benzylidene]-1,3-thiazolidine-2,4-dione, or CMFDA, is a fluorescent probe widely used in scientific research. It is used to label cells and track their movement, as well as to measure membrane potential and intracellular pH. CMFDA is a safe and reliable tool for scientific research, with potential applications in the development of new fluorescent probes, combination imaging techniques, and therapeutic or diagnostic tools.

Synthesis Methods

CMFDA can be synthesized through a multi-step process involving the reaction of 4-chloroaniline and 4-dimethylaminobenzaldehyde to form 4-(dimethylamino)benzylidene-4-chloroaniline. This compound is then reacted with thiosemicarbazide to produce 3-(4-chlorophenyl)-5-[4-(dimethylamino)benzylidene]-1,3-thiazolidine-2,4-dione.

Scientific Research Applications

CMFDA is widely used in scientific research as a fluorescent probe to label cells and track their movement. It can be used to study cell migration, cell division, and cell signaling pathways. Additionally, CMFDA can be used to measure membrane potential and intracellular pH, making it a useful tool for studying ion channels and transporters.